N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C30H33N5O4/c1-2-3-16-37-24-7-5-22(6-8-24)25-18-26-29(31-12-15-35(26)33-25)34-13-10-23(11-14-34)30(36)32-19-21-4-9-27-28(17-21)39-20-38-27/h4-9,12,15,17-18,23H,2-3,10-11,13-14,16,19-20H2,1H3,(H,32,36)
• InChI Key: IHUNTTGHMLMLOI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCC(CC4)C(=O)NCC5=CC6=C(C=C5)OCO6
• Molecular Formula: C30H33N5O4
• Molecular Weight: 527.6 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C30H33N5O4 and its molecular weight is 527.625. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction and Receptor Binding

Compounds structurally related to N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxamide have been extensively studied for their interactions with biological receptors. For instance, research on the molecular interaction of antagonists with the CB1 cannabinoid receptor highlights the importance of specific structural features for binding affinity and activity at the receptor. Such studies are crucial for the design of targeted therapeutic agents, providing a foundation for understanding how modifications in chemical structure can impact biological activity (Shim et al., 2002).

Anticancer and Antimicrobial Applications

The synthesis and pharmacological evaluation of chemical analogs reveal their potential in treating diseases such as cancer and tuberculosis. For example, thiazole-aminopiperidine hybrid analogs have shown promise as inhibitors of Mycobacterium tuberculosis GyrB, indicating their potential in developing new antituberculosis therapies (Jeankumar et al., 2013). Similarly, benzodifuranyl derivatives have been investigated for their anti-inflammatory and analgesic properties, demonstrating the broad therapeutic potential of these compounds (Abu‐Hashem et al., 2020).

Drug Design and Synthesis

Research on the design, synthesis, and evaluation of heterocyclic carboxamides as potential antipsychotic agents showcases the intricate process of drug development. By exploring the binding to specific receptors and evaluating the in vivo activity, scientists can develop compounds with targeted therapeutic effects while minimizing side effects. This approach is fundamental in creating new drugs that are more effective and safer for patients (Norman et al., 1996).

Novel Synthetic Methodologies

The synthesis of ordered polymers and other complex molecules provides insights into novel synthetic methodologies that can be applied across various fields of chemistry and materials science. Such research not only expands the toolkit available to chemists but also opens up new possibilities for the development of materials with specific properties (Yu et al., 1999).